Cas no 60639-44-3 (5-aminothieno3,2-bpyridine-6-carbonitrile)

• Product Name: 5-aminothieno3,2-bpyridine-6-carbonitrile
• CAS No: 60639-44-3
• MF: C₈H₅N₃S
• MW: 175.210399389267
• MDL: MFCD01927163
• CID: 4061933
• PubChem ID: 23130524
• Update Time: 2025-04-23

5-aminothieno3,2-bpyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-6-carbonitrile, 5-amino-
• 5-aminothieno[3,2-b]pyridine-6-carbonitrile
• VKHITFIPPGPDSB-UHFFFAOYSA-N
• Z1262630234
• AKOS033983457
• AI-942/13331117
• KCA63944
• SCHEMBL1680625
• EN300-331562
• 5-Amino-thieno[3,2-b]pyridine-6-carbonitrile
• 60639-44-3
• 5-aminothieno3,2-bpyridine-6-carbonitrile

• MDL： MFCD01927163
• Inchi： 1S/C8H5N3S/c9-4-5-3-7-6(1-2-12-7)11-8(5)10/h1-3H,(H2,10,11)
• InChI Key： VKHITFIPPGPDSB-UHFFFAOYSA-N
• SMILES： C12C=CSC1=CC(C#N)=C(N)N=2

Computed Properties

• Exact Mass: 175.02041835Da
• Monoisotopic Mass: 175.02041835Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.9Ų

Additional information on 5-aminothieno3,2-bpyridine-6-carbonitrile

Thieno[3,2-b]pyridine-6-carbonitrile, 5-amino-

Thieno[3,2-b]pyridine-6-carbonitrile, 5-amino- (CAS No. 60639-44-3) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring fused with a thiophene ring, and features an amino group at the 5-position and a cyano group at the 6-position. The combination of these functional groups makes it a versatile building block for various applications.

The synthesis of Thieno[3,2-b]pyridine-6-carbonitrile, 5-amino- involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity. This approach not only enhances the efficiency of production but also aligns with the growing demand for sustainable chemical processes.

One of the most promising applications of Thieno[3,2-b]pyridine-6-carbonitrile, 5-amino- is in the field of drug discovery. The compound's ability to act as a scaffold for bioactive molecules has been extensively studied. Recent findings suggest that it exhibits potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, its cyano group and amino group provide sites for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In materials science, Thieno[3,2-b]pyridine-6-carbonitrile, 5-amino- has been investigated as a precursor for advanced materials such as conductive polymers and organic semiconductors. Its conjugated system allows for efficient electron delocalization, making it suitable for applications in organic electronics. Researchers have reported that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties.

The versatility of Thieno[3,2-b]pyridine-6-carbonitrile, 5-amino- also extends to catalysis. Recent studies have demonstrated its potential as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers enhances catalytic activity and selectivity in processes such as cross-coupling reactions and hydrogenation. This has opened new avenues for its use in industrial catalysis and green chemistry.

From an environmental perspective, Thieno[3,2-b]pyridine-6-carbonitrile, 5-amino- has shown promise in pollution control applications. Its ability to adsorb heavy metal ions from aqueous solutions has been explored in recent research. The compound's structural features allow for strong interactions with metal ions, making it a potential candidate for water treatment technologies.

In conclusion, Thieno[3,2-b]pyridine-6-carbonitrile, 5-amino- (CAS No. 60639-44-3) is a multifaceted compound with applications spanning drug discovery, materials science, catalysis, and environmental technology. Its unique structure and functional groups provide a foundation for further research and development across various disciplines. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in addressing global challenges in health and sustainability.